Cas no 1377152-51-6 (2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1377152-51-6
• MF: C₁₄H₁₈BClO₂
• MW: 264.555523395538
• CID: 5218314
• PubChem ID: 16218161
• Update Time: 2025-10-30

2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-(3-chlorophenyl)ethenyl]-4,4,5,5-tetramethyl-
• 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H18BClO2/c1-13(2)14(3,4)18-15(17-13)9-8-11-6-5-7-12(16)10-11/h5-10H,1-4H3
• InChI Key： NZBKTAJNGYXYSQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C=CC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1377152-51-6)

2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the CAS number 1377152-51-6, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include a boron atom coordinated to a dioxaborolane ring and a substituted ethenyl group. These properties make it an attractive candidate for various applications, particularly in the development of new pharmaceuticals and advanced materials.

The chemical structure of 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is defined by its molecular formula C₁₆H₁₉BO₂. The presence of the chlorophenyl group and the ethenyl linkage imparts specific electronic and steric properties that can be exploited in synthetic chemistry. The dioxaborolane ring provides stability and reactivity, making this compound a valuable intermediate in organic synthesis.

In the realm of medicinal chemistry, 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been studied for its potential as a building block in the synthesis of bioactive molecules. Recent research has focused on its use in the development of boron-based drugs for cancer therapy. Boron compounds have shown promise in boron neutron capture therapy (BNCT), a targeted treatment for certain types of cancer. The ability to functionalize the ethenyl group and the chlorophenyl substituent allows for the creation of derivatives with tailored biological activities.

Beyond its pharmaceutical applications, 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronics. For instance, boronic esters can be incorporated into polymers to create materials with enhanced conductivity and optical properties. This has led to their application in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

The synthesis of 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a series of well-established chemical reactions. One common approach is to start with a boronic acid or boronic ester precursor and introduce the chlorophenyl and ethenyl groups through selective functionalization steps. The use of transition metal catalysts and ligands can facilitate these transformations with high efficiency and selectivity.

The physical properties of 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, such as its melting point and solubility characteristics, are important considerations for its practical applications. These properties can be fine-tuned by modifying the substituents on the molecule. For example, altering the position or type of substituents on the chlorophenyl group can significantly affect the compound's solubility in different solvents.

In terms of safety and handling, it is essential to follow standard laboratory protocols when working with 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The future prospects for 2-2-(3-chlorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are promising. Ongoing research is exploring its potential in new therapeutic areas and advanced material applications. As synthetic methods continue to evolve and new functional groups are introduced into its structure, this compound is likely to play an increasingly important role in both academic research and industrial development.